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Compound of Interest

Compound Name: p-Tolyl disulfide

Cat. No.: B093600 Get Quote

An In-depth Guide to the Determination of the Molecular Weight of p-Tolyl Disulfide

This technical guide provides a comprehensive overview of the calculation and experimental

determination of the molecular weight of p-Tolyl disulfide, a compound of interest in various

chemical and pharmaceutical research fields. This document is intended for researchers,

scientists, and professionals in drug development who require precise molecular

characterization of this compound.

Introduction to p-Tolyl Disulfide
p-Tolyl disulfide, with the chemical formula C₁₄H₁₄S₂, is an organosulfur compound.[1][2][3][4]

Accurate determination of its molecular weight is a fundamental prerequisite for its quantitative

analysis, stoichiometric calculations in chemical reactions, and its characterization in various

analytical and bioanalytical assays.

Calculation of Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The chemical formula for p-Tolyl disulfide is (CH₃C₆H₄)₂S₂ or C₁₄H₁₄S₂.[2] The calculation is

based on the number of atoms of each element and their respective standard atomic weights.

Atomic Weights of Constituent Elements
The standard atomic weights for Carbon, Hydrogen, and Sulfur are established by the

International Union of Pure and Applied Chemistry (IUPAC).
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Element Symbol Number of Atoms
Standard Atomic
Weight ( g/mol )

Carbon C 14 12.011[5][6][7]

Hydrogen H 14 1.008[8][9][10]

Sulfur S 2 32.066[11][12]

Step-by-Step Calculation
The molecular weight is calculated by multiplying the number of atoms of each element by its

atomic weight and summing the results.

Carbon (C): 14 atoms × 12.011 g/mol = 168.154 g/mol

Hydrogen (H): 14 atoms × 1.008 g/mol = 14.112 g/mol

Sulfur (S): 2 atoms × 32.066 g/mol = 64.132 g/mol

Total Molecular Weight = 168.154 + 14.112 + 64.132 = 246.398 g/mol

This calculated value is consistent with published data for p-Tolyl disulfide, which is often

cited as 246.39 g/mol .[2][4]

Logical Workflow for Molecular Weight Calculation
The following diagram illustrates the logical workflow for the calculation of the molecular weight

of a chemical compound.
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Caption: Logical workflow for calculating molecular weight.

Experimental Protocol for Molecular Weight
Determination by Mass Spectrometry
While theoretical calculation provides a precise molecular weight, experimental verification is

crucial. Mass spectrometry is a primary analytical technique for this purpose.

Objective: To experimentally determine the molecular weight of a p-Tolyl disulfide sample.
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Materials and Reagents:

p-Tolyl disulfide sample

High-purity solvent (e.g., methanol, acetonitrile)

Mass spectrometer (e.g., ESI-QTOF, GC-MS)

Calibration standard appropriate for the mass range

Syringe filters (0.22 µm)

Autosampler vials

Procedure:

Sample Preparation:

1. Accurately weigh approximately 1 mg of the p-Tolyl disulfide sample.

2. Dissolve the sample in 1 mL of a suitable solvent to create a 1 mg/mL stock solution.

3. Perform serial dilutions to obtain a final concentration suitable for the instrument's

sensitivity (e.g., 1-10 µg/mL).

4. Filter the final solution using a 0.22 µm syringe filter into an autosampler vial.

Instrument Calibration:

1. Calibrate the mass spectrometer according to the manufacturer's guidelines using a

certified calibration standard.

2. Ensure the calibration covers the mass range expected for p-Tolyl disulfide (~246 m/z).

Data Acquisition:

1. Set up the instrument parameters. For Electrospray Ionization (ESI), typical parameters

include:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b093600?utm_src=pdf-body
https://www.benchchem.com/product/b093600?utm_src=pdf-body
https://www.benchchem.com/product/b093600?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ionization Mode: Positive (to observe [M+H]⁺ or [M+Na]⁺)

Capillary Voltage: 3-4 kV

Drying Gas Flow and Temperature: Optimized for the solvent used.

Mass Range: 100-500 m/z

2. Inject a blank (solvent only) to ensure no background contamination.

3. Inject the prepared p-Tolyl disulfide sample.

4. Acquire the mass spectrum.

Data Analysis:

1. Examine the resulting mass spectrum for the molecular ion peak. For p-Tolyl disulfide
(C₁₄H₁₄S₂), the monoisotopic mass is approximately 246.054 g/mol .

2. Look for the protonated molecule [M+H]⁺ at m/z ≈ 247.062 or other adducts like the

sodium adduct [M+Na]⁺ at m/z ≈ 269.043.

3. Analyze the isotopic pattern. The presence of two sulfur atoms will result in a characteristic

A+2 peak with a notable intensity.

4. Compare the experimentally determined mass to the calculated theoretical mass to

confirm the identity and purity of the compound.

Experimental Workflow Diagram
The following diagram outlines the workflow for the experimental determination of molecular

weight using mass spectrometry.
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Caption: Workflow for experimental molecular weight verification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b093600?utm_src=pdf-body-img
https://www.benchchem.com/product/b093600?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Page loading... [guidechem.com]

2. scbt.com [scbt.com]

3. CAS 103-19-5: p-Tolyl disulfide | CymitQuimica [cymitquimica.com]

4. echemi.com [echemi.com]

5. youtube.com [youtube.com]

6. byjus.com [byjus.com]

7. Carbon | C (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]

8. quora.com [quora.com]

9. Hydrogen - Wikipedia [en.wikipedia.org]

10. Hydrogen - Element information, properties and uses | Periodic Table [periodic-
table.rsc.org]

11. echemi.com [echemi.com]

12. quora.com [quora.com]

To cite this document: BenchChem. [calculating the molecular weight of p-Tolyl disulfide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093600#calculating-the-molecular-weight-of-p-tolyl-
disulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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